Cas no 1807164-30-2 (Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate
• CAS No: 1807164-30-2
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4895535
• Update Time: 2025-06-09

Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate

• Inchi： 1S/C11H13F2NO3/c1-6-4-7(5-8(15)16-2)10(17-3)9(14-6)11(12)13/h4,11H,5H2,1-3H3
• InChI Key： UTFSIMZUTWEVDS-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C)N=1)CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate (CAS No. 1807164-30-2)

Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate (CAS No. 1807164-30-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, has garnered attention due to its unique chemical properties and potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and crop protection agents.

The structural features of Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate make it a valuable intermediate in organic synthesis. Its pyridine core is known for enhancing metabolic stability and bioavailability in drug candidates, while the difluoromethyl group can influence lipophilicity and electronic properties. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for compounds targeting inflammatory pathways and microbial infections. This aligns with growing interest in anti-inflammatory drugs and antimicrobial agents, which dominate current healthcare discussions.

In agrochemical applications, CAS No. 1807164-30-2 has shown promise as a key component in pesticide formulations. The compound’s ability to modulate plant enzyme activity makes it relevant to sustainable agriculture, a hot topic amid global food security challenges. Innovations in crop yield optimization and resistance management often reference such advanced intermediates, reflecting their importance in modern farming solutions.

From a synthetic perspective, the preparation of Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate involves multi-step reactions, including fluorination and esterification processes. These methods are frequently searched by chemists seeking efficient protocols for heterocyclic compound synthesis. The compound’s stability under various conditions also makes it a subject of interest in process chemistry and scale-up production studies.

Environmental and regulatory considerations are critical when discussing CAS No. 1807164-30-2. While not classified as hazardous, its handling requires standard laboratory precautions. The demand for green chemistry alternatives has spurred research into eco-friendly synthesis routes for such derivatives, addressing concerns about chemical waste reduction and energy efficiency—topics highly ranked in scientific search queries.

Market trends indicate rising demand for pyridine-based intermediates like Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate, driven by pharmaceutical R&D investments and agricultural innovations. Analysts correlate this with broader searches for high-value fine chemicals and specialty materials. Its patent landscape and commercial availability are often queried by industry professionals evaluating supply chain options.

In conclusion, Methyl 2-(difluoromethyl)-3-methoxy-6-methylpyridine-4-acetate represents a versatile chemical entity bridging multiple scientific disciplines. Its relevance to drug development, sustainable agriculture, and industrial synthesis ensures continued academic and commercial interest, positioning it as a compound of enduring significance in applied chemistry.